ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate

• IUPAC Name: ethyl N-[(E)-(4-fluorophenyl)methylideneamino]carbamate
• InChI: InChI=1S/C10H11FN2O2/c1-2-15-10(14)13-12-7-8-3-5-9(11)6-4-8/h3-7H,2H2,1H3,(H,13,14)/b12-7+
• InChI Key: DIWUSECKBMPWNF-KPKJPENVSA-N
• Canonical SMILES: CCOC(=O)NN=CC1=CC=C(C=C1)F
• Isomeric SMILES: CCOC(=O)N/N=C/C1=CC=C(C=C1)F
• Molecular Formula: C10H11FN2O2
• Molecular Weight: 210.20 g/mol

Description

Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Scientific Research Applications

Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, with studies showing its ability to induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders due to its ability to inhibit acetylcholinesterase activity.

Mechanism of Action

The mechanism of action of Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate is not fully understood, but studies suggest that it works by inhibiting specific enzymes and pathways in the body. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase pathway, which leads to cell death. In Alzheimer's disease, this compound inhibits acetylcholinesterase activity, which leads to an increase in acetylcholine levels and improved cognitive function.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate has various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In Alzheimer's disease, this compound has been shown to improve cognitive function and memory by inhibiting acetylcholinesterase activity.

Advantages and Limitations for Lab Experiments

Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate has several advantages and limitations for lab experiments. One of the advantages is its high yield synthesis method, which produces a pure compound with minimal impurities. Additionally, this compound has shown promising results in various scientific research applications. However, one of the limitations is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate. One direction is to study its potential applications in other diseases, such as Parkinson's disease and multiple sclerosis. Another direction is to optimize its synthesis method to produce higher yields and reduce the cost of production. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Conclusion:
Ethyl 2-(4-fluorobenzylidene)hydrazinecarboxylate is a chemical compound that has shown promising results in various scientific research applications, including anti-cancer and Alzheimer's disease treatment. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand its potential applications and optimize its synthesis method.